Cas no 1245772-59-1 (1-ethyl-4-methyl-3-nitro-1H-pyrazole)

1-Ethyl-4-methyl-3-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a nitro group at the 3-position, enhancing reactivity for further functionalization, while the ethyl and methyl substituents contribute to its stability and solubility profile. This compound serves as a versatile intermediate in the synthesis of heterocyclic compounds, particularly in the development of bioactive molecules. Its well-defined chemical properties make it suitable for use in controlled reactions, including nucleophilic substitutions and reductions. The compound is typically handled under standard laboratory conditions, with purity and consistency being key attributes for research applications.
1-ethyl-4-methyl-3-nitro-1H-pyrazole structure
1245772-59-1 structure
Product Name:1-ethyl-4-methyl-3-nitro-1H-pyrazole
CAS No:1245772-59-1
MF:C6H9N3O2
MW:155.154560804367
CID:3160350
PubChem ID:50896724
Update Time:2025-06-06

1-ethyl-4-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-4-methyl-3-nitro-1H-pyrazole
    • AKOS005169467
    • 1245772-59-1
    • STL584339
    • Inchi： 1S/C6H9N3O2/c1-3-8-4-5(2)6(7-8)9(10)11/h4H,3H2,1-2H3
    • InChI Key： SKQRUQCNVNHDDH-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(C)=CN(CC)N=1)=O

Computed Properties

  • Exact Mass: 155.069476538Da
  • Monoisotopic Mass: 155.069476538Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 63.6Ų

1-ethyl-4-methyl-3-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB552132-100 mg
1-Ethyl-4-methyl-3-nitro-1H-pyrazole; .
 1245772-59-1
100MG
 €257.30 2022-03-01
abcr
AB552132-250 mg
1-Ethyl-4-methyl-3-nitro-1H-pyrazole; .
 1245772-59-1
250MG
 €306.40 2022-03-01
abcr
AB552132-500 mg
1-Ethyl-4-methyl-3-nitro-1H-pyrazole; .
 1245772-59-1
500MG
 €454.70 2022-03-01
abcr
AB552132-1 g
1-Ethyl-4-methyl-3-nitro-1H-pyrazole; .
 1245772-59-1
1g
 €540.70 2022-03-01

1-ethyl-4-methyl-3-nitro-1H-pyrazole Related Literature

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